Cas no 1628-60-0 (Benzothiazole,2-(1,3-pentadien-1-yl)-)

• Product Name: Benzothiazole,2-(1,3-pentadien-1-yl)-
• CAS No: 1628-60-0
• MF: C₁₂H₁₁NS
• MW: 201.287441492081
• CID: 117890
• PubChem ID: 45077783
• Update Time: 2025-04-18

Benzothiazole,2-(1,3-pentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(1,3-pentadien-1-yl)-
• Benzothiazole, 2-(1,3-pentadienyl)- (7CI,8CI)
• 2-[(1E,3Z)-1,3-Pentadien-1-yl]-1,3-benzothiazole
• 1628-60-0

• Inchi： 1S/C12H11NS/c1-2-3-4-9-12-13-10-7-5-6-8-11(10)14-12/h2-9H,1H3/b3-2-,9-4+
• InChI Key： BFWCCPXKLYHMMP-SEEXIRIMSA-N
• SMILES： S1C(/C=C/C=C\C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 201.06133
• Monoisotopic Mass: 201.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 12.89